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Compound of Interest

Compound Name: L-LEUCINE (D10; 15N)

Cat. No.: B1580030

Get Quote

Executive Summary: The Dual-Safety Protocol
Handling L-Leucine (D10; 15N) requires a paradigm shift from standard chemical safety. While

the compound itself presents low acute toxicity to the operator, the operator presents a high

contamination risk to the compound.

As a stable isotope-labeled amino acid used primarily in quantitative proteomics (e.g., SILAC),

the primary "hazard" is Keratin Contamination and Isotopic Dilution. This guide structures PPE

and handling not just to meet OSHA/GHS standards, but to guarantee the integrity of

downstream Mass Spectrometry (MS) data.
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Hazard Category Classification
Critical Insight for
Researchers

Chemical Toxicity Low (GHS: Non-Hazardous)

Standard amino acid. May

cause mild eye/respiratory

irritation as a dust.

Radiological None

Crucial Distinction: This is a

stable isotope.[1] It is NOT

radioactive.[1] No lead

shielding or RSO monitoring is

required [1].

Experimental Critical

Human skin/hair sheds keratin.

[2] Keratin peptides (

1475, etc.) create isobaric

interference in MS, ruining

expensive D10/15N

experiments [2].

Physical Hygroscopic Powder

Susceptible to static charge.

Moisture absorption degrades

weighing accuracy for

quantitative workflows.

PPE Matrix: The "Clean-Chain" Defense
Goal: Create a barrier that protects the researcher from dust and the sample from the

researcher.
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PPE Component Specification
Scientific Rationale (The
"Why")

Gloves Nitrile (Powder-Free), 4-5 mil

Latex is forbidden. Latex

proteins and powder are major

MS contaminants. Nitrile

provides an inert barrier

against skin oils and keratin

shedding [3].

Respiratory N95 or Surgical Mask

Prevents inhalation of fine

powder (User Safety) and

prevents saliva/breath

aerosols from introducing

proteases into the sample

(Sample Integrity).

Eye Protection ANSI Z87.1 Safety Glasses

Standard impact/dust

protection. Side shields are

mandatory to prevent airborne

particulate entry.

Body Covering Lab Coat (Fitted Cuffs)

Must be buttoned. Loose cuffs

drag across benches, picking

up dust. Fitted cuffs prevent

skin cells from the wrist falling

into the weighing boat.

Hair/Beard Cover Bouffant Cap

Human hair is the #1 source of

keratin contamination.[2]

Essential for high-sensitivity

SILAC preparation.

Operational Protocol: Handling & Solvation
This workflow is designed as a self-validating system to ensure isotopic purity.

Phase A: The "Static-Free" Weighing Procedure
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L-Leucine powder is prone to static cling, which causes loss of expensive isotopic material and

weighing errors.

Environment Prep: Wipe the balance area with 70% Ethanol or Isopropanol. Do not use

standard paper towels (lint source); use lint-free Kimwipes.

Neutralization: Pass the weighing boat and spatula through an anti-static ionizer (if available)

or wipe the exterior of the boat with a dryer sheet before taring.

Transfer: Use a clean, solvent-washed stainless steel spatula. Never pour directly from the

stock bottle.

Validation Step: After weighing, inspect the balance stage with a UV light (if fluorescent

impurities are suspected) or oblique lighting. Any visible dust means potential cross-

contamination.

Phase B: Solvation & Storage
Solvent Choice: Dissolve in high-purity water (LC-MS grade) or specific cell culture media

(dialyzed FBS) to maintain the "Heavy" label state.

Vortexing: Ensure complete dissolution. L-Leucine has moderate solubility (~24 g/L at 20°C).

Aliquot Strategy:

Do not freeze/thaw repeatedly. This causes precipitation and concentration gradients.

Aliquot into single-use LoBind (low protein binding) tubes.

Store at -20°C.

Disposal & Waste Management
Compliance Logic: Although non-hazardous, the cost and chemical nature dictate specific

disposal routes.

Dry Solid Waste: If the material is expired or contaminated, do not discard in trash. Place in a

container labeled "Non-Hazardous Chemical Waste" to prevent confusion with drug
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substances.

Liquid Waste: Solutions containing L-Leucine (D10; 15N) should be disposed of in

Solvent/Organic Waste streams if mixed with acetonitrile/methanol, or Aqueous Waste if in

buffer.

Radioactive Confusion: Ensure the waste label explicitly states "Stable Isotope – Non-

Radioactive" to prevent expensive and unnecessary rejection by waste management

vendors [4].

Emergency Response
Inhalation: Move to fresh air. The D10/15N labeling does not alter the biological toxicity

compared to natural Leucine.

Spill (Dry): Do not wet. Sweep up gently to avoid creating dust. If the spill is on a bench used

for MS prep, clean the area with 0.1N NaOH followed by water to hydrolyze and remove

residual proteins/amino acids.

Spill (Wet): Absorb with inert material (vermiculite).

Workflow Visualization (Clean-Chain Logic)
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PPE & Environment Setup

Start: L-LEUCINE (D10; 15N) Handling

Risk Assessment:
Non-Radioactive

Keratin Risk: HIGH

Don PPE:
Nitrile Gloves (No Latex)

Lab Coat (Buttoned)
Hair Net

Decontaminate Surface:
70% EtOH + Lint-Free Wipe

Weighing:
Use Anti-Static Gun

Avoid Drafts

Self-Validation:
Check for Spills/Dust
Verify Balance Zero

Solvation:
LC-MS Grade Water/Buffer

Storage:
-20°C in LoBind Tubes

Fail (Contamination)

Pass

Disposal:
Chemical Waste Stream
(Label: Stable Isotope)

End of Life
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Figure 1: The "Clean-Chain" workflow emphasizes contamination control (Blue) and self-

validation (Yellow) before the sample is committed to storage (Green).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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